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This guide provides an objective comparison of the performance of saponified Di-(2-ethylhexyl)

phosphoric acid (D2EHPA) in solvent extraction with its non-saponified counterpart and other

alternatives. The information is supported by experimental data to aid in the selection of

appropriate extraction systems for various applications, including metal recovery and

purification processes relevant to pharmaceutical and other industries.

Executive Summary
Saponification of D2EHPA, an acidic extractant, involves its partial neutralization with a base,

typically sodium hydroxide (NaOH). This pre-treatment significantly enhances its extraction

efficiency, particularly for metals from acidic aqueous solutions. The primary advantage of using

saponified D2EHPA is the prevention of a pH decrease in the aqueous phase during extraction,

which allows for higher metal loading into the organic phase and can reduce the number of

extraction stages required. This guide presents a detailed analysis of saponified D2EHPA's

performance, offering a comparative assessment against non-saponified D2EHPA and other

extractants like Cyanex 272.
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The following tables summarize the quantitative data from various studies, highlighting the key

performance indicators of saponified D2EHPA in comparison to other extraction systems.

Table 1: Zinc (Zn) Extraction Performance
Parameter

Saponified
D2EHPA

Non-Saponified
D2EHPA

Reference

Extraction Efficiency 98.4%
77.94% (25% lower

than saponified)
[1]

Optimal D2EHPA

Conc.
20% (v/v) 20% (v/v) [1]

Optimal Saponification 15% N/A [1]

Optimal pH 2 2.5 [1]

Contact Time 90 seconds Not specified [1]

Aqueous:Organic

(A:O) Ratio
1:1 1:1 [1]

Theoretical Stages 1 3 [1]

Table 2: Manganese (Mn) Extraction Performance
Parameter

Saponified
D2EHPA

Cyanex 272 Reference

Extraction Efficiency 98.7% (two stages)
Less effective than

D2EHPA
[2][3]

Optimal Saponification
40% (1st stage), 20%

(2nd stage)
N/A [2]

Phase Ratio (O:A) 2.33 Not specified [2]

Selectivity Order for

Mn

D2EHPA > PC88A >

Cyanex 272
[4]

Table 3: Iron (Fe) Extraction Performance
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Parameter
Saponified
D2EHPA

Non-Saponified
D2EHPA

Reference

Extraction Efficiency >95% (single stage) 65.12% [5]

Optimal Saponification 70% N/A [5]

Optimal D2EHPA

Conc.
1 mol/L 1 mol/L [5]

Initial pH 1.00 1.00 [5]

Contact Time 20 minutes 20 minutes [5]

Stripping Efficiency
>85% (single stage

with oxalic acid)
Not specified [5]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to allow for

replication and further investigation.

Saponification of D2EHPA
The saponification of the D2EHPA extractant is achieved by titrating it with a calculated amount

of NaOH solution. The required mass of NaOH is determined based on the desired

stoichiometric ratio for the specific degree of saponification. The mixture is then vigorously

agitated for approximately 20 minutes to ensure complete reaction.[1]

Batch Solvent Extraction Experiments
For batch solvent extraction tests, equal volumes of the aqueous phase (containing the metal

to be extracted) and the organic phase (saponified D2EHPA diluted in a solvent like kerosene)

are typically mixed in a beaker or separatory funnel.[1][5] The mixture is agitated using a

magnetic stirrer or by shaking for a predetermined contact time at a controlled temperature.[1]

[5] After mixing, the phases are allowed to separate, and the metal concentration in the

aqueous phase is analyzed to determine the extraction efficiency.
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A typical organic phase composition consists of 20% (v/v) D2EHPA, 79% (v/v) kerosene as a

diluent, and 1% (v/v) 1-decanol as a phase modifier.[1]

Visualizing the Process and Logic
The following diagrams illustrate the solvent extraction workflow and the logical relationship of

key parameters influencing the extraction process.
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Caption: Workflow of a typical solvent extraction process using saponified D2EHPA.
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Caption: Key parameters influencing the efficiency of solvent extraction with saponified

D2EHPA.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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